Cas no 2635-84-9 (4-Nitrophenyl butyrate)

4-Nitrophenyl butyrate Properties

Names and Identifiers

• 4-Nitrophenyl butyrate
• (4-nitrophenyl) butanoate
• Butanoic acid,4-nitrophenyl ester
• P-NITROPHENYL BUTYRATE
• p-Nitrophenyl butyrate Butyric acid 4-nitrophenyl ester
• p-Nitrophenol butyrate
• Butanoic acid, 4-nitrophenyl ester
• para-Nitrophenyl butyrate
• pNP-butyrate
• p-nitrophenyl butanoate
• 4-nitrophenyl butanoate
• DVDUMIQZEUTAGK-UHFFFAOYSA-N
• Butyric acid 4-nitrophenyl ester
• Butyric acid, p-nitrophenyl ester
• NSC6867
• Butyric aci
• AI3-18353
• W-202126
• FT-0634417
• O11273
• ButtersA currencyure-p-nitro-phenylester
• NSC-6867
• Q27158755
• CS-W015165
• DTXSID80180955
• A877248
• NSC 6867
• PD085589
• 42RWS6BQC4
• 4-Nitrophenyl butyrate, >=98%
• AKOS015890850
• CHEBI:85867
• Butyric acid, 4-nitrophenyl ester
• SCHEMBL133257
• MFCD00047734
• HY-W014449
• CHEMBL591439
• DS-6253
• 2635-84-9
• UNII-42RWS6BQC4
• p-nitrophenylbutyrate
• DB-046939
• +Expand

• MDL： MFCD00047734
• InChIKey： DVDUMIQZEUTAGK-UHFFFAOYSA-N
• Inchi： 1S/C10H11NO4/c1-2-3-10(12)15-9-6-4-8(5-7-9)11(13)14/h4-7H,2-3H2,1H3
• SMILES： O(C1C([H])=C([H])C(=C([H])C=1[H])[N+](=O)[O-])C(C([H])([H])C([H])([H])C([H])([H])[H])=O

Computed Properties

• Exact Mass: 209.06900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 209.069
• Heavy Atom Count: 15
• Complexity: 228
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 72.1

Experimental Properties

• LogP: 2.82350
• PSA: 72.12000
• Refractive Index: 1.533
• Boiling Point: 323.2°C at 760 mmHg
• Flash Point: 144.8 °C
• Solubility: chloroform: 0.1 g/mL, clear, faintly yellow
• Color/Form: Not available
• Solubility: Not available
• Density: 1.19